5-amino-1-(4-fluorophenyl)-N-(2-phenylethyl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 5-amino-1-(4-fluorophenyl)-N-(2-phenylethyl)triazole-4-carboxamide
• InChI: InChI=1S/C17H16FN5O/c18-13-6-8-14(9-7-13)23-16(19)15(21-22-23)17(24)20-11-10-12-4-2-1-3-5-12/h1-9H,10-11,19H2,(H,20,24)
• InChI Key: XHNQSSYDQOZPAI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCNC(=O)C2=C(N(N=N2)C3=CC=C(C=C3)F)N
• Molecular Formula: C17H16FN5O
• Molecular Weight: 325.34 g/mol

Description

The compound 5-amino-1-(4-fluorophenyl)-N-(2-phenylethyl)-1H-1,2,3-triazole-4-carboxamide belongs to the 1,2,3-triazole-4-carboxamide class, a privileged scaffold in medicinal chemistry due to its diverse biological activities. Its structure includes a 4-fluorophenyl group at position 1 and a phenylethyl carboxamide substituent at position 2.

The triazole core enables hydrogen bonding and π-π interactions, while the 4-fluorophenyl group enhances lipophilicity and bioavailability. The phenylethyl chain may influence target specificity, particularly in modulating interactions with enzymes or receptors involved in proliferative or microbial pathways .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-amino-1-(4-fluorophenyl)-N-(2-phenylethyl)-1H-1,2,3-triazole-4-carboxamide typically involves a multi-step process:

Formation of the Triazole Ring: The triazole ring can be synthesized via a reaction between an azide and an alkyne. This reaction is often catalyzed by copper (Cu(I)) salts under mild conditions.

Introduction of the Amino Group: The amino group can be introduced through a nucleophilic substitution reaction, where an appropriate amine reacts with a halogenated precursor.

Attachment of the Fluorophenyl and Phenylethyl Groups: These groups can be attached via standard coupling reactions, such as Suzuki or Heck coupling, using appropriate boronic acids or halides.

Industrial Production Methods

In an industrial setting, the synthesis of this compound would likely be optimized for scale, involving continuous flow reactors to ensure consistent quality and yield. The use of automated systems for reagent addition and reaction monitoring would enhance efficiency and safety.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the amino group, leading to the formation of nitroso or nitro derivatives.

Reduction: Reduction reactions can target the triazole ring or the fluorophenyl group, potentially yielding partially or fully reduced products.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, especially at the phenyl rings.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and hydrogen peroxide (H₂O₂).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are typically used.

Substitution: Halogenated derivatives and strong bases or acids are often employed in substitution reactions.

Major Products

The major products of these reactions depend on the specific conditions and reagents used. For example, oxidation might yield nitro derivatives, while reduction could produce amines or alcohols.

Scientific Research Applications

Chemistry

In chemistry, this compound is used as a building block for the synthesis of more complex molecules. Its triazole ring is a versatile scaffold that can be functionalized in various ways.

Biology

Biologically, triazole derivatives are known for their antimicrobial, antifungal, and anticancer properties. This compound could be explored for similar activities, potentially serving as a lead compound in drug discovery.

Medicine

In medicine, the compound’s potential as a therapeutic agent is of significant interest. Its structure suggests it could interact with various biological targets, making it a candidate for further pharmacological studies.

Industry

Industrially, the compound could be used in the development of new materials, such as polymers or coatings, due to its stability and functional groups.

Mechanism of Action

The mechanism by which 5-amino-1-(4-fluorophenyl)-N-(2-phenylethyl)-1H-1,2,3-triazole-4-carboxamide exerts its effects would depend on its specific application. In a biological context, it might interact with enzymes or receptors, inhibiting or modulating their activity. The triazole ring could play a crucial role in binding to these targets, while the fluorophenyl and phenylethyl groups might enhance its affinity and specificity.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Modifications and Molecular Properties

The biological activity of 1,2,3-triazole-4-carboxamides is highly sensitive to substituent variations. Below is a comparative analysis of key analogs:

Table 1: Structural and Molecular Comparison

Compound Name	Substituents (Position 1 and 4)	Molecular Formula	Molecular Weight	Key Features
Target Compound	1: 4-Fluorophenyl 4: N-(2-Phenylethyl)	C₁₇H₁₇FN₅O*	~327.34 (estimated)	Phenylethyl group may enhance membrane permeability and target engagement
5-Amino-1-(4-fluorophenyl)-N-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxamide	1: 4-Fluorophenyl 4: N-(4-Methoxyphenyl)	C₁₆H₁₄FN₅O₂	327.32	Methoxy group improves solubility but may reduce lipophilicity
5-Amino-N-(2,4-difluorophenyl)-1-(4-fluorobenzyl)-1H-1,2,3-triazole-4-carboxamide	1: 4-Fluorobenzyl 4: N-(2,4-Difluorophenyl)	C₁₆H₁₂F₃N₅O	347.29	Dual fluorination enhances metabolic stability and target affinity
5-Amino-N-(2,4-dimethoxyphenyl)-1-(4-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide	1: 4-Fluorophenyl 4: N-(2,4-Dimethoxyphenyl)	C₁₇H₁₆FN₅O₃	365.34	Methoxy groups contribute to antiproliferative activity (GP = -27.30% in SNB-75 cells)
1-(4-Fluorophenyl)-N-(2-phenylethyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide	1: 4-Fluorophenyl 4: N-(2-Phenylethyl) 5: Pyridin-3-yl	C₂₂H₁₈FN₅O	387.42	Pyridine substitution introduces additional hydrogen-bonding sites

*Estimated based on structural analogs.

Anticancer Activity

• Target Compound : Likely shares antiproliferative properties with analogs. The phenylethyl group may enhance activity against solid tumors by improving cell penetration .
• 5-Amino-N-(2,4-dimethoxyphenyl)-1-(4-fluorophenyl)-...: Demonstrated high efficacy against CNS cancer SNB-75 cells (GP = -27.30%) and renal cancer RXF 393 cells (GP = -13.42%) .
• 5-Amino-1-(4-fluorophenyl)-N-(4-methoxyphenyl)-...: No specific activity reported, but the scaffold is associated with kinase inhibition (e.g., B-Raf) .

Antibacterial Activity

• 5-Amino-1-(carbamoylmethyl)-1H-1,2,3-triazole-4-carboxamide: Inhibits LexA autoproteolysis, blocking the bacterial SOS response and reducing antibiotic resistance .
• 5-Amino-N-(2,4-difluorophenyl)-1-(4-fluorobenzyl)-...: Fluorinated analogs are hypothesized to disrupt microbial membrane integrity .

Pharmacokinetic Properties

• Fluorine substitutions (e.g., 4-fluorophenyl) generally improve metabolic stability and blood-brain barrier penetration .
• Bulky substituents like phenylethyl or benzyl groups may increase plasma protein binding, reducing free drug concentration .

Key Research Findings

Scaffold Versatility : The 1,2,3-triazole-4-carboxamide core supports diverse substitutions, enabling tailored activity against cancer, bacteria, and parasites .

Fluorine Impact : Fluorine at the phenyl ring enhances binding to hydrophobic pockets in target proteins (e.g., kinase domains) .

Phenylethyl vs.